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Compound of Interest

Compound Name: Fluanisone

Cat. No.: B1672854

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of a fluanisone
and fentanyl combination for anesthesia in rodents. This neuroleptanalgesic mixture is
frequently utilized for both minor and major surgical procedures, offering sedation, analgesia,
and immobilization. For surgical anesthesia requiring muscle relaxation, it is commonly used in
conjunction with a benzodiazepine such as midazolam or diazepam.

Data Presentation: Anesthetic Dosages and
Timelines

The following tables summarize recommended dosages and expected anesthetic timelines for
the combination of fluanisone and fentanyl, with and without the addition of a benzodiazepine,
in mice and rats. Dosages are derived from various research publications and veterinary
guidelines. It is crucial to note that individual responses can vary based on strain, age, sex, and
health status of the animal. Therefore, these tables should be used as a starting point, with
careful monitoring and dose adjustment as necessary.

Table 1: Anesthetic Dosages for Mice
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*Hypnorm® is a common commercial trade name for the fentanyl/fluanisone combination.

Table 2: Anesthetic Dosages for Rats
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Table 3: Anesthetic Timelines for Fentanyl/Fluanisone and Midazolam Combination
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. . Mean Time )
Species Metric . Range (minutes)
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Onset of Anesthesia

Mouse (Loss of Righting 7 4-15
Reflex)

Duration of Surgical
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Anesthesia
Recovery (Return of
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Onset of Anesthesia

Rat (Loss of Righting 3 3-4
Reflex)
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Recovery (Return of
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Righting Reflex)

*Data adapted from Flecknell & Mitchell, 1984. The duration of anesthesia and recovery times
can be prolonged with increased doses.

Experimental Protocols
Protocol 1: Preparation of Fentanyl/Fluanisone and
Midazolam Anesthetic Cocktail

This protocol describes the preparation of a diluted anesthetic mixture for intraperitoneal
administration in rodents to achieve surgical anesthesia.

Materials:

e Fentanyl/Fluanisone solution (e.g., Hypnorm®: 0.315 mg/mL fentanyl citrate and 10 mg/mL
fluanisone)

e Midazolam solution (5 mg/mL)
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Sterile water for injection

Sterile vials and syringes

Procedure:

To prevent precipitation, the commercial preparations of fentanyl/fluanisone and midazolam
must be diluted before mixing.

Dilute the fentanyl/fluanisone solution with an equal volume of sterile water for injection (1:1
dilution).

Dilute the midazolam solution with an equal volume of sterile water for injection (1:1 dilution).

Mix one part of the diluted fentanyl/fluanisone solution with one part of the diluted
midazolam solution.

The final mixture will contain approximately 0.079 mg/mL fentanyl citrate, 2.5 mg/mL
fluanisone, and 1.25 mg/mL midazolam.

Store the final mixture in a sterile, sealed vial. The mixture has been shown to be stable at
room temperature for up to 8 weeks.

Protocol 2: Induction and Monitoring of Anesthesia

Pre-Anesthetic Preparation:

Accurately weigh the animal to ensure correct dosage calculation.

Perform a health check to ensure the animal is fit for anesthesia.

Fasting is not required for rodents as they do not have a vomiting reflex.

Ensure all necessary equipment for monitoring and support (e.g., heating pad, supplemental
oxygen) is readily available.

Anesthetic Administration (Intraperitoneal Injection):
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o Gently restrain the rodent. For rats, this can be done by holding the animal around the
shoulders. For mice, scruffing the neck is appropriate.

« Tilt the animal slightly head-down to move the abdominal organs forward.

¢ Insert a 23-25 gauge needle into the lower right or left abdominal quadrant, avoiding the
midline to prevent damage to the bladder and cecum.

o Aspirate to ensure the needle is not in a blood vessel or organ before injecting the anesthetic
solution.

o Administer the calculated dose of the anesthetic cocktail.
Monitoring Anesthetic Depth and Physiological Parameters:

 Induction: Following injection, place the animal in a warm, quiet cage and observe for loss of
the righting reflex, which indicates the onset of anesthesia.

» Anesthetic Depth: Assess the depth of anesthesia by checking for the absence of reflexes:

o Pedal Withdrawal Reflex: Pinch a toe firmly. Absence of a withdrawal response indicates a
surgical plane of anesthesia.

o Tail/Ear Pinch Response: Pinch the tail (for mice and rats) or the ear. Lack of response is
another indicator of surgical anesthesia.

e Physiological Monitoring:

o Respiratory Rate: Monitor the respiratory rate continuously. A normal rate for an
anesthetized mouse is 55-100 breaths/min, and for a rat is 50-80 breaths/min. A drop of
50% can be normal, but severe respiratory depression is a known side effect of fentanyl
and should be monitored closely.

o Body Temperature: Rodents are susceptible to hypothermia under anesthesia due to their
high surface area to body mass ratio. Maintain body temperature between 36.0°C and
38.0°C using a circulating warm water blanket or other controlled heating source.
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o Mucous Membrane Color: Check the color of the mucous membranes (e.g., gums,
conjunctiva). They should be pink. Pale or blue coloration can indicate poor perfusion or
hypoxia.

Protocol 3: Post-Anesthetic Recovery

» After the procedure, place the animal in a clean, warm cage for recovery. Do not leave the
animal unattended until it has regained sufficient consciousness to maintain sternal
recumbency.

» Continue to monitor the animal's temperature, breathing, and behavior every 15 minutes until
it is fully ambulatory.

e Provide supportive care as needed, such as subcutaneous fluids to aid in hydration and drug
metabolism.

« If respiratory depression is severe, a narcotic antagonist such as naloxone can be
administered to reverse the effects of fentanyl. Note that this will also reverse the analgesic
effects. The use of mixed agonist/antagonist opioids like buprenorphine can reverse
respiratory depression while maintaining some analgesia.

Signaling Pathways and Experimental Workflows
Fentanyl Signaling Pathway

Fentanyl is a potent synthetic opioid that primarily acts as an agonist at the mu-opioid receptor
(MOR), a G-protein coupled receptor (GPCR). Its activation leads to a cascade of intracellular
events resulting in analgesia but also potential side effects like respiratory depression.
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Caption: Fentanyl's mechanism of action via the mu-opioid receptor.

Fluanisone Signaling Pathway

Fluanisone is a butyrophenone neuroleptic that acts as a dopamine D2 receptor antagonist.
By blocking D2 receptors, it produces sedation and reduces motor activity.
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Caption: Fluanisone's mechanism as a dopamine D2 receptor antagonist.

Experimental Workflow for Rodent Anesthesia

The following diagram illustrates a typical workflow for a study involving rodent anesthesia with
the fentanyl/fluanisone combination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1672854?utm_src=pdf-custom-synthesis
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.researchgate.net/publication/16449596_Midazolam_and_fentanyl-fluanisone_Assessment_of_anaesthetic_effects_in_laboratory_rodents_and_rabbits
https://academic.oup.com/ilarjournal/article-pdf/53/1/E55/1855160/ilar-53-55.pdf
https://www.benchchem.com/product/b1672854#fluanisone-and-fentanyl-combination-for-rodent-anesthesia
https://www.benchchem.com/product/b1672854#fluanisone-and-fentanyl-combination-for-rodent-anesthesia
https://www.benchchem.com/product/b1672854#fluanisone-and-fentanyl-combination-for-rodent-anesthesia
https://www.benchchem.com/product/b1672854#fluanisone-and-fentanyl-combination-for-rodent-anesthesia
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

